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molecular formula C8H11BO3 B166353 4-(2-Hydroxyethyl)phenylboronic acid CAS No. 137756-89-9

4-(2-Hydroxyethyl)phenylboronic acid

Cat. No. B166353
CAS RN: 137756-89-9
M. Wt: 165.98 g/mol
InChI Key: KQXBZMDDTQEGMT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07141580B2

Procedure details

To a stirred solution of 4-bromophenethylalcohol (5.00 g, 24.9 mmol) in THF (80 ml) was added a solution of 1.5M n-BuLi in hexane (39.8 ml, 59.7 mmol) at −78° C. over 30 min. After 1 hour, a solution of B(OiPr)3 (8.61 ml, 37.3 mmol) in THF (20 ml) was added slowly to the mixture at −78° C. The resultant mixture was warmed to room temperature, and treated with 2M HCl (100 ml) for 1 hour. This was extracted with CH2Cl2 and dried over MgSO4, then filtered. After evaporation in vacuo, the residue was purified by silica-gel column chromatography eluting with CH2Cl2/MeOH=20/1 to afford 2.61 g (63%) of the title compound.
Name
4-bromophenethylalcohol
Quantity
5 g
Type
reactant
Reaction Step One
Name
n-BuLi
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
hexane
Quantity
39.8 mL
Type
reactant
Reaction Step One
Name
THF
Quantity
80 mL
Type
solvent
Reaction Step One
Name
B(OiPr)3
Quantity
8.61 mL
Type
reactant
Reaction Step Two
Name
THF
Quantity
20 mL
Type
solvent
Reaction Step Two
[Compound]
Name
resultant mixture
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
HCl
Quantity
100 mL
Type
reactant
Reaction Step Four
Name
title compound
Yield
63%

Identifiers

REACTION_CXSMILES
Br[C:2]1[CH:10]=[CH:9][C:5]([CH2:6][CH2:7][OH:8])=[CH:4][CH:3]=1.[Li]CCCC.CCCCCC.[B:22](OC(C)C)([O:27]C(C)C)[O:23]C(C)C.Cl>C1COCC1>[OH:8][CH2:7][CH2:6][C:5]1[CH:9]=[CH:10][C:2]([B:22]([OH:27])[OH:23])=[CH:3][CH:4]=1

Inputs

Step One
Name
4-bromophenethylalcohol
Quantity
5 g
Type
reactant
Smiles
BrC1=CC=C(CCO)C=C1
Name
n-BuLi
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Li]CCCC
Name
hexane
Quantity
39.8 mL
Type
reactant
Smiles
CCCCCC
Name
THF
Quantity
80 mL
Type
solvent
Smiles
C1CCOC1
Step Two
Name
B(OiPr)3
Quantity
8.61 mL
Type
reactant
Smiles
B(OC(C)C)(OC(C)C)OC(C)C
Name
THF
Quantity
20 mL
Type
solvent
Smiles
C1CCOC1
Step Three
[Compound]
Name
resultant mixture
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Four
Name
HCl
Quantity
100 mL
Type
reactant
Smiles
Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
This was extracted with CH2Cl2
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over MgSO4
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
After evaporation in vacuo
CUSTOM
Type
CUSTOM
Details
the residue was purified by silica-gel column chromatography
WASH
Type
WASH
Details
eluting with CH2Cl2/MeOH=20/1

Outcomes

Product
Details
Reaction Time
 1 h
Name
title compound
Type
product
Smiles
OCCC1=CC=C(C=C1)B(O)O
Measurements
Type Value Analysis
AMOUNT: MASS 2.61 g
YIELD: PERCENTYIELD 63%
YIELD: CALCULATEDPERCENTYIELD 63.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.